4,6-Dichloropicolinic acid
Overview
Description
4,6-Dichloropicolinic acid is a chemical compound with the empirical formula C6H3Cl2NO2 and a molecular weight of 192.00 . It is also known as Clopyralid .
Molecular Structure Analysis
The molecular structure of 4,6-Dichloropicolinic acid is represented by the SMILES stringOC(C1=CC(Cl)=CC(Cl)=N1)=O . The InChI key for this compound is AYYUSDKNXRPJBH-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
4,6-Dichloropicolinic acid is a white to yellow solid . It is highly soluble in water and, based on its chemical properties, is mobile and has a high potential for leaching to groundwater .Scientific Research Applications
Herbicidal Activity
4,6-Dichloropicolinic acid is a remarkable class of synthetic auxin herbicides . In a study, 33 4-amino-3,5-dichloro-6-pyrazolyl-2-picolinic acid compounds were designed and synthesized for the discovery of compounds with potent herbicidal activity . The compounds were tested for inhibitory activity against the growth of Arabidopsis thaliana roots . One of the compounds, V-7, showed an IC50 value 45 times lower than that of the halauxifen-methyl commercial herbicide . Another compound, V-8, exhibited better post-emergence herbicidal activity than picloram at a dosage of 300 gha −1, and it was also safe for corn, wheat, and sorghum at this dosage .
Effects on Crop Seedlings
4,6-Dichloropicolinic acid has been studied for its effects on crop seedlings . It was applied to the foliage of juvenile crop plants at various concentrations . Corn, oat, wheat, grain sorghum, and kleingrass were generally more tolerant to the herbicides than were peanuts, cotton, cucumber, and soybean . At certain concentrations, 4,6-Dichloropicolinic acid caused greater injury to peanuts than did 2,4,5-T; whereas, 2,4,5-T and triclopyr were more damaging to cotton and cucumber than 4,6-Dichloropicolinic acid .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4,6-dichloropyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Cl2NO2/c7-3-1-4(6(10)11)9-5(8)2-3/h1-2H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYYUSDKNXRPJBH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1C(=O)O)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30477327 |
Source
|
| Record name | 4,6-dichloropicolinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30477327 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dichloropicolinic acid | |
CAS RN |
88912-25-8 |
Source
|
| Record name | 4,6-dichloropicolinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30477327 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,6-Dichloropyridine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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